N-cyclohexyl-4-[3-(3,4-dihydro-2(1H)-isoquinolinyl)-3-oxopropyl]benzenesulfonamide

• IUPAC Name: N-cyclohexyl-4-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]benzenesulfonamide
• InChI: InChI=1S/C24H30N2O3S/c27-24(26-17-16-20-6-4-5-7-21(20)18-26)15-12-19-10-13-23(14-11-19)30(28,29)25-22-8-2-1-3-9-22/h4-7,10-11,13-14,22,25H,1-3,8-9,12,15-18H2
• InChI Key: CMXNNOJCJPCXBW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)CCC(=O)N3CCC4=CC=CC=C4C3
• Molecular Formula: C24H30N2O3S
• Molecular Weight: 426.6 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a cyclohexyl group, an isoquinoline group, a propyl group, and a benzenesulfonamide group. These groups could potentially confer a variety of chemical properties to the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the isoquinoline group might be introduced via a Pictet-Spengler reaction or a similar method. The benzenesulfonamide group could potentially be added via a sulfonation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The isoquinoline group is a bicyclic aromatic system, which would contribute to the compound’s stability and potentially its reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the isoquinoline and benzenesulfonamide groups. Isoquinolines can undergo a variety of reactions, including electrophilic aromatic substitution and nucleophilic aromatic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzenesulfonamide group might make the compound more polar, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with biological targets such as enzymes or receptors.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

Future research on this compound could involve further exploration of its synthesis, reactivity, and potential applications. For example, if the compound shows promising biological activity, it could be investigated as a potential drug.